Cas no 2026198-84-3 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine)
1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine
- 2026198-84-3
- 1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine
- EN300-1784198
-
- Inchi: 1S/C12H15NO2/c13-12(5-6-12)7-9-8-14-10-3-1-2-4-11(10)15-9/h1-4,9H,5-8,13H2
- InChI Key: DGVIDBSLLZNSHN-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1CC1(CC1)N
Computed Properties
- Exact Mass: 205.110278721g/mol
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.5Ų
1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1784198-1g |
1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine |
2026198-84-3 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1784198-5g |
1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine |
2026198-84-3 | 5g |
$3189.0 | 2023-09-19 | ||
| Enamine | EN300-1784198-10g |
1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine |
2026198-84-3 | 10g |
$4729.0 | 2023-09-19 | ||
| Enamine | EN300-1784198-0.05g |
1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine |
2026198-84-3 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1784198-0.1g |
1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine |
2026198-84-3 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1784198-0.25g |
1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine |
2026198-84-3 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1784198-0.5g |
1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine |
2026198-84-3 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1784198-1.0g |
1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine |
2026198-84-3 | 1g |
$1100.0 | 2023-05-27 | ||
| Enamine | EN300-1784198-2.5g |
1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine |
2026198-84-3 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1784198-5.0g |
1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]cyclopropan-1-amine |
2026198-84-3 | 5g |
$3189.0 | 2023-05-27 |
1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine
Introduction to 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine (CAS No. 2026198-84-3)
1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine, identified by the CAS number 2026198-84-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to a class of heterocyclic amine derivatives that have garnered attention due to their unique structural features and potential biological activities. The presence of a benzodioxin moiety and a cyclopropane ring in its molecular structure suggests a high degree of steric and electronic complexity, which may contribute to its interaction with biological targets in novel ways.
The benzodioxin scaffold, also known as an oxygenated dibenzo-pyranone derivative, is known for its presence in various natural products and synthetic compounds exhibiting pharmacological properties. Specifically, the 2,3-dihydro derivative of benzodioxin introduces additional hydrogen atoms, which can influence the electronic distribution and reactivity of the molecule. This modification often enhances solubility and metabolic stability, making it a favorable feature for drug development.
The cyclopropane ring is another key structural element in this compound. Cyclopropanes are known for their strained three-membered carbon rings, which can lead to unique reactivity and biological interactions. The incorporation of a cyclopropane into an amine derivative can result in enhanced binding affinity to certain enzymes or receptors due to the rigid conformation imposed by the ring. This structural motif has been explored in various drug candidates for its ability to modulate biological pathways effectively.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential bioactivity of such compounds with greater accuracy. Studies suggest that the combination of the benzodioxin and cyclopropane moieties in 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine may confer properties such as receptor binding affinity and metabolic stability. These features are critical for designing molecules that can traverse biological membranes and exhibit prolonged activity within target systems.
In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it may possess properties relevant to central nervous system (CNS) modulation, potentially making it a candidate for therapeutic applications in neurodegenerative or psychiatric disorders. The precise mechanism of action remains under investigation, but the structural features suggest interactions with serotonergic or dopaminergic pathways.
The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine presents unique challenges due to the sensitivity of both the benzodioxin and cyclopropane moieties. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and stereoselective transformations, are being employed to construct this complex framework efficiently. The development of scalable synthetic routes is essential for advancing preclinical studies and eventual clinical trials.
The compound's potential as a lead molecule is further supported by its chemical diversity and lack of significant homology with known drugs on the market. This novelty makes it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs. Collaborative efforts between synthetic chemists and biologists are crucial for elucidating its full therapeutic potential.
As research progresses, additional derivatives of this class may be synthesized to optimize bioavailability, potency, and selectivity. The integration of machine learning models into virtual screening processes has expedited the identification of promising analogs based on structural alerts and pharmacophore modeling. Such approaches complement traditional experimental methods by rapidly narrowing down candidate pools for further validation.
The regulatory landscape for novel pharmaceutical compounds requires thorough characterization under Good Manufacturing Practices (GMP) conditions before clinical evaluation can commence. Preclinical toxicology studies are necessary to assess safety profiles thoroughly before human trials begin. These studies will provide critical data on dosage regimens, side effects, and long-term effects that will guide subsequent development efforts.
In conclusion,1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylcyclopropan-1-amine (CAS No. 2026198-84-3) represents an intriguing candidate for medicinal chemistry research due to its unique structural composition involving both benzodioxin and cyclopropane moieties. Its potential biological activities warrant further investigation through computational modeling,synthetic optimization,and preclinical testing programs designed by multidisciplinary teams committed toward discovering new therapeutic agents.
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